Cas no 277305-66-5 (2-Aminocyclohex-1-enecarboxylic acid)
2-Aminocyclohex-1-enecarboxylic acid is a cyclic amino acid derivative featuring both an amine and a carboxylic acid functional group on a cyclohexene scaffold. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis and pharmaceutical applications. Its rigid cyclohexene ring provides stereochemical control, while the enamine and carboxyl groups offer versatile sites for further functionalization. The compound is particularly useful in the synthesis of peptidomimetics and constrained analogs of bioactive molecules. Its stability and well-defined stereochemistry enhance its utility in medicinal chemistry, where it serves as a building block for designing compounds with improved pharmacokinetic properties.
277305-66-5 structure
Product Name:2-Aminocyclohex-1-enecarboxylic acid
CAS No:277305-66-5
MF:C7H11NO2
MW:141.167742013931
CID:248172
PubChem ID:21709328
Update Time:2025-06-09
2-Aminocyclohex-1-enecarboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-Aminocyclohex-1-enecarboxylic acid
- 1-Cyclohexene-1-carboxylicacid, 2-amino-
- 2-aminocyclohexene-1-carboxylic acid
- 2-amino-1-cyclohexene-1-carboxylate
- AG-E-88542
- AK131649
- CTK1A0635
- KB-20282
- RL02940
- SureCN4023693
- trans-2-aminocyclohexenecarboxylic acid
- AKOS006348358
- 2-amino cyclohex-1-ene carboxylic acid
- 1-Cyclohexene-1-carboxylicacid,2-amino-(9CI)
- 2-aminocyclohex-1-enecarboxylicacid
- J-508032
- 277305-66-5
- DTXSID10617209
- DKLKZOIVBZXREC-UHFFFAOYSA-N
- SCHEMBL4023693
- 2-aminocyclohex-1-enecarboxylic?acid
- 2-aminocyclohex-1-ene-1-carboxylic acid
-
- Inchi： 1S/C7H11NO2/c8-6-4-2-1-3-5(6)7(9)10/h1-4,8H2,(H,9,10)
- InChI Key： DKLKZOIVBZXREC-UHFFFAOYSA-N
- SMILES： OC(C1=C(CCCC1)N)=O
Computed Properties
- Exact Mass: 141.07903
- Monoisotopic Mass: 141.078978594g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 184
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 63.3Ų
Experimental Properties
- PSA: 63.32
2-Aminocyclohex-1-enecarboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM200773-1g |
2-Aminocyclohex-1-enecarboxylic acid |
277305-66-5 | 95% | 1g |
$556 | 2021-06-15 |
2-Aminocyclohex-1-enecarboxylic acid Related Literature
-
Damiano Rocchi,J. Francisco González,J. Carlos Menéndez Green Chem. 2013 15 511
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